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Introduction
Gamma-Valerolactone (GVL), a bio-based platform chemical derived from lignocellulosic

biomass, is gaining significant attention as a sustainable solvent and a versatile building block

for the synthesis of value-added chemicals and biofuels. A thorough understanding of its

thermochemical properties is paramount for the design, optimization, and safety assessment of

chemical processes involving GVL. This technical guide provides a comprehensive overview of

the key thermochemical properties of GVL, details the experimental protocols for their

determination, and presents the data in a structured format for ease of reference.

Core Thermochemical Properties
The fundamental thermochemical properties of a substance dictate its energetic behavior in

chemical reactions and physical transformations. For Gamma-Valerolactone, the most critical

of these properties include the standard enthalpy of formation, standard enthalpy of

combustion, enthalpy of vaporization, heat capacity, and standard molar entropy.

Data Presentation
The following tables summarize the available quantitative data for the key thermochemical

properties of Gamma-Valerolactone.
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Table 1: Standard Enthalpy of Formation and Combustion of Gamma-Valerolactone

Property Value Units
Temperatur
e (K)

Pressure
(kPa)

Method

Standard

Molar

Enthalpy of

Formation

(liquid),

ΔfH⦵(l)

-461.3 kJ·mol⁻¹ 298.15 100 Not Specified

Standard

Molar

Enthalpy of

Combustion

(liquid),

ΔcH⦵(l)

-2649.6 kJ·mol⁻¹ 298.15 100 Not Specified

Table 2: Enthalpy of Vaporization of Gamma-Valerolactone

Enthalpy of
Vaporization,
ΔvapH

Temperature (K) Value (kJ·mol⁻¹) Method

ΔlgH 298.15 54.6 ± 0.2
Calculated from vapor

pressure data

ΔlgH 298.15 53.9 Not Specified

ΔlgH 298.15 54.8 Not Specified

Table 3: Liquid Heat Capacity of Gamma-Valerolactone
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Temperature (K) Molar Heat Capacity, Cp,m(l) (J·mol⁻¹·K⁻¹)

298.15 171.7

303.15 173.2

313.15 176.1

323.15 179.1

333.15 182.1

343.15 185.1

353.15 188.1

363.15 191.2

373.15 194.2

383.15 197.3

393.15 200.3

403.15 203.4

413.15 206.4

423.15 209.5

433.15 212.5

443.15 215.6

453.15 218.6

463.15 221.7

473.15 224.7

Note on Standard Molar Entropy: An experimental value for the standard molar entropy (S°) of

Gamma-Valerolactone was not explicitly found in the surveyed literature. However, it can be

determined experimentally by measuring the heat capacity (Cp) as a function of temperature

from near absolute zero to the desired temperature and integrating Cp/T versus T. The area

under this curve provides the absolute entropy.[1]
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Experimental Protocols
The accurate determination of thermochemical properties relies on precise and well-defined

experimental methodologies. Below are detailed protocols for the key experiments cited in the

determination of GVL's thermochemical data.

Determination of Enthalpy of Combustion using Bomb
Calorimetry
The standard enthalpy of combustion is determined using a bomb calorimeter, which measures

the heat released during a complete combustion reaction under constant volume conditions.

Sample Preparation: A precisely weighed sample of high-purity Gamma-Valerolactone
(typically around 1 gram) is placed in a crucible within the bomb calorimeter. A known length

of ignition wire is connected to the electrodes and placed in contact with the sample.

Bomb Assembly and Pressurization: The bomb is sealed and purged with a small amount of

oxygen to remove atmospheric nitrogen. It is then filled with high-purity oxygen to a pressure

of approximately 30 atm. A small, known amount of distilled water is added to the bomb to

ensure that all water formed during combustion is in the liquid state.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the

calorimeter's insulated container. The system is allowed to reach thermal equilibrium, and

the initial temperature is recorded with high precision.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the ignition wire. The temperature of the water in the calorimeter is recorded at regular

intervals until it reaches a maximum and then begins to cool.

Data Analysis: The corrected temperature rise is determined by accounting for heat

exchange with the surroundings. The energy equivalent of the calorimeter (calorimeter

constant) is determined by burning a standard substance with a known enthalpy of

combustion, such as benzoic acid. The heat of combustion of the GVL sample is then

calculated from the corrected temperature rise, the calorimeter constant, and corrections for

the heat of formation of nitric acid and the heat of combustion of the ignition wire.
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Determination of Heat Capacity using Tian-Calvet
Calorimetry
The heat capacity of liquid GVL as a function of temperature is measured using a Tian-Calvet

type calorimeter, which is a type of heat-flux differential scanning calorimeter (DSC).

Sample Preparation: A known mass of high-purity GVL is hermetically sealed in a sample

crucible. An empty, identical crucible is used as a reference.

Calorimeter Setup: The sample and reference crucibles are placed in the calorimeter's

measurement chambers.

Temperature Program: The calorimeter is subjected to a precise temperature program, which

involves heating the sample and reference at a constant rate over the desired temperature

range (e.g., 262 K to 358 K).

Heat Flow Measurement: The instrument measures the differential heat flow between the

sample and the reference crucible required to maintain them at the same temperature. This

differential heat flow is directly proportional to the heat capacity of the sample.

Data Analysis: The heat capacity of the GVL sample is calculated by comparing the

measured heat flow with that of a standard material with a well-known heat capacity, such as

sapphire, under the same experimental conditions.

Determination of Vapor Pressure using the Static
Method
The vapor pressure of GVL at different temperatures is determined using a static apparatus.

Sample Preparation: A sample of high-purity, degassed GVL is introduced into a

thermostated equilibrium cell. The degassing is crucial to remove any dissolved gases that

could contribute to the total pressure.

Apparatus Setup: The equilibrium cell is connected to a high-precision pressure transducer

and a vacuum system. The temperature of the cell is controlled with a high-precision

thermostat.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measurement Procedure: The sample is frozen and the apparatus is evacuated to a high

vacuum. The sample is then melted and allowed to reach thermal equilibrium at a set

temperature. The pressure inside the cell, which corresponds to the vapor pressure of GVL

at that temperature, is recorded.

Data Collection: This procedure is repeated at various temperatures to obtain a vapor

pressure curve. The temperature range for these measurements can vary, for instance, from

238 K to 363 K.

Visualizations
The following diagrams illustrate key experimental workflows and relationships relevant to the

thermochemical properties of Gamma-Valerolactone.
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Experimental Workflow for Enthalpy of Combustion Determination

Sample Preparation
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Connect ignition wire

Seal bomb
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Submerge bomb in water

Record initial temperature

Ignite sample

Record temperature change

Correct for heat exchange

Calibrate with benzoic acid

Calculate Enthalpy of Combustion

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of combustion of GVL.
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Relationship between Thermochemical Properties

Enthalpy of
Combustion

Enthalpy of
Formation

Hess's Law

Gibbs Free Energy
of Formation

ΔG = ΔH - TΔS

Heat Capacity EntropyIntegration

ΔG = ΔH - TΔS

Vapor Pressure Enthalpy of
Vaporization

Clausius-Clapeyron
Equation

Click to download full resolution via product page

Caption: Interrelation of key thermochemical properties of GVL.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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